2-({[3-(2-methyl-1,3-thiazol-4-yl)phenyl]amino}carbonyl)-6-nitrobenzoic acid

• IUPAC Name: 2-[[3-(2-methyl-1,3-thiazol-4-yl)phenyl]carbamoyl]-6-nitrobenzoic acid
• InChI: InChI=1S/C18H13N3O5S/c1-10-19-14(9-27-10)11-4-2-5-12(8-11)20-17(22)13-6-3-7-15(21(25)26)16(13)18(23)24/h2-9H,1H3,(H,20,22)(H,23,24)
• InChI Key: PPFGRNXKIIZENI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC(=CC=C2)NC(=O)C3=C(C(=CC=C3)[N+](=O)[O-])C(=O)O
• Molecular Formula: C18H13N3O5S
• Molecular Weight: 383.4 g/mol

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They are a basic scaffold found in many natural compounds such as vitamin B1-thiamine, alkaloids, anabolic steroids, flavones. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures.

Synthesis Analysis

The synthesis of thiazole and imidazole derivatives involves various synthetic routes. For example, imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia.

Molecular Structure Analysis

Thiazoles and imidazoles are planar structures. Due to the presence of a positive charge on either of two nitrogen atom, imidazole shows two equivalent tautomeric forms. Thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazoles and imidazoles are known for their broad range of chemical and biological properties. They have been used as important synthons in the development of new drugs.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of thiazole and imidazole derivatives can vary depending on the specific compound and its biological target. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards of thiazole and imidazole derivatives can vary depending on the specific compound. Some thiazole and imidazole derivatives are used in commercially available drugs.

Future Directions

Thiazoles and imidazoles have gained considerable attention because of their broad applications in different fields. They continue to be an area of interest in the development of new drugs.